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Compound of Interest
Compound Name: Tilianin

B192538

L Get Quote

Cat. No.:

For researchers and scientists engaged in drug development and other laboratory research,
the proper disposal of chemical compounds is a critical aspect of ensuring a safe and
compliant work environment. This guide provides essential safety and logistical information for
the proper disposal of Tilianin, a flavonoid glycoside utilized in various research applications.
The following procedures are based on available safety data and general best practices for
laboratory chemical waste management.

Tilianin: Safety and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of key data for Tilianin.

Property

Value

CAS Number

4291-60-5[1]

Molecular Formula

C22H22010[1]

Molecular Weight

446.40 g/mol [1]

Hazard Classification

Not a hazardous substance or mixture[1]

Solubility

Soluble in DMSO, Pyridine, Methanol,
Ethanol[2]
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Step-by-Step Tilianin Disposal Protocol

Given that Tilianin is not classified as a hazardous substance according to the available Safety
Data Sheet (SDS), the disposal procedure is straightforward.[1] However, it is imperative to
consult with your institution's Environmental Health and Safety (EHS) department to ensure full
compliance with local, state, and federal regulations.

Step 1: Initial Assessment and Consultation

e Locate the Safety Data Sheet (SDS): Always have the most current SDS for Tilianin readily
accessible. The SDS provides the foundational information for risk assessment.

» Contact Environmental Health & Safety (EHS): Before proceeding with disposal, consult your
institution's EHS department. They will provide specific guidance based on your facility's
protocols and local regulations for non-hazardous chemical waste.

Step 2: Segregation and Collection
e Solid Tilianin Waste:
o Collect unused or expired solid Tilianin in a designated, clearly labeled waste container.

o Contaminated personal protective equipment (PPE), such as gloves and weighing papers,
should also be placed in this container.

¢ Tilianin Solutions:

o Agueous solutions of Tilianin, if deemed non-hazardous by your EHS department, may be
permissible for drain disposal with copious amounts of water. However, this should only be
done with explicit approval from EHS.

o Solutions of Tilianin in organic solvents (e.g., DMSO, ethanol, methanol) must be
collected in an appropriate, labeled hazardous waste container for solvents. Do not mix
incompatible solvents.

Step 3: Labeling and Storage
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e Proper Labeling: Ensure all waste containers are clearly and accurately labeled with the
contents (e.g., "Tilianin Waste," "Non-hazardous lab waste," or the specific solvent name).

e Secure Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials, while awaiting pickup by your institution's waste management

service.
Step 4: Final Disposal

» Scheduled Pickup: Arrange for the collection of the waste through your institution's
established hazardous or chemical waste disposal program.

o Documentation: Maintain a record of the disposed chemicals as required by your institution's

protocols.

Tilianin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tilianin.
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Start: Need to Dispose of Tilianin

:

Locate Safety Data Sheet (SDS) for Tilianin

:

Review Section 2: Hazards ldentification

Is Tilianin Classified as Hazardous?

No

Follow Non-Hazardous Waste Protocol Yes / Unsure

Consult Institutional Environmental Health & Safety (EHS)

Follow EHS-Specific Guidance

Dispose Through Institutional Waste Program

Click to download full resolution via product page

Caption: A workflow for determining the proper disposal procedure for Tilianin.
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By adhering to these procedures and maintaining open communication with your institution's
safety officials, you can ensure the safe and compliant disposal of Tilianin, contributing to a
secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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